N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C12H19N3O3S2/c1-9-10(20-15-14-9)11(17)13-8-12(18-5-4-16)2-6-19-7-3-12/h16H,2-8H2,1H3,(H,13,17)
• InChI Key: VWLCDRWNPPRPIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCC2(CCSCC2)OCCO
• Molecular Formula: C12H19N3O3S2
• Molecular Weight: 317.4 g/mol

Description

N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C12H19N3O3S2 and its molecular weight is 317.42. The purity is usually 95%.
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Scientific Research Applications

Reactive Alpha-oxoaldehyde Compounds in Biological Systems

Research on methylglyoxal (MG), a reactive alpha-oxoaldehyde, illustrates the biological significance of similar reactive compounds. MG modifies proteins to form advanced glycation end-products (AGEs), implicated in diabetes complications and neurodegenerative diseases. This context emphasizes the importance of understanding the biochemical behavior and potential therapeutic targeting of reactive compounds including those structurally related to the queried chemical (Nemet, Varga-Defterdarović, & Turk, 2006).

Synthesis and Applications of Thiadiazoles

Thiadiazoles are synthesized through various chemical reactions, such as the oxidative dimerization of thioamides, and are known for their broad applications, including their role as intermediates in the synthesis of pharmaceuticals (Takikawa, Shimada, Kazuto Sato, Shinichi Sato, & Takizawa, 1985). This highlights the relevance of synthetic strategies and the potential pharmaceutical applications of thiadiazole derivatives.

Medicinal Chemistry: Anticancer and Antimicrobial Agents

The thiadiazole scaffold is frequently utilized in medicinal chemistry for designing compounds with anticancer and antimicrobial activities. For instance, novel Schiff’s bases containing a thiadiazole scaffold demonstrated promising in vitro anticancer activity against several human cancer cell lines, underscoring the therapeutic potential of thiadiazole derivatives (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017). Additionally, derivatives incorporating the thiazole motif have been synthesized and evaluated as potent anticancer agents, indicating the significance of thiazole and thiadiazole moieties in drug discovery (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).